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Compound of Interest

Compound Name: (Phenylthio)acetic acid

Cat. No.: B094403 Get Quote

(Phenylthio)acetic acid (PTAA), with its unique structure incorporating a phenylthio group and

a carboxylic acid moiety, serves as a versatile and valuable building block in medicinal

chemistry. Its dual functionality allows for a variety of chemical modifications, making it an

attractive scaffold for the synthesis of a diverse range of biologically active molecules. These

application notes provide an overview of the utility of PTAA in the development of antimicrobial

and anti-inflammatory agents, complete with detailed experimental protocols and biological

data for researchers, scientists, and drug development professionals.

Application as a Precursor for Antimicrobial
Benzothiazoles
The benzothiazole ring is a prominent heterocyclic scaffold found in numerous compounds with

a wide array of pharmacological activities, including antimicrobial, anticancer, and

anticonvulsant properties. (Phenylthio)acetic acid can be utilized as a carboxylic acid

component in the condensation reaction with 2-aminothiophenol to synthesize 2-substituted

benzothiazoles, which have shown promising antimicrobial activity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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